1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H18ClN3O3/c17-11-1-3-12(4-2-11)20-14(21)9-13(16(20)23)19-7-5-10(6-8-19)15(18)22/h1-4,10,13H,5-9H2,(H2,18,22)
• InChI Key: ZZSYXAOCFZSCBG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol

Description

1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide, also known as CPP-109, is a potent and selective inhibitor of the enzyme known as protein phosphatase 2A (PP2A). It has been shown to have potential therapeutic applications in a variety of neurological and psychiatric disorders, including addiction, depression, and anxiety.

Mechanism of Action

1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide works by inhibiting the activity of PP2A, an enzyme that plays a key role in the regulation of neuronal signaling pathways. By inhibiting PP2A, 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide increases the activity of other signaling pathways that are involved in addiction, depression, and anxiety.
Biochemical and Physiological Effects:
1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects, including reducing the release of dopamine in the brain, increasing the activity of the glutamate system, and increasing the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide is its selectivity for PP2A, which reduces the risk of off-target effects. However, one limitation is that it can be difficult to administer in animal studies due to its poor solubility in water.

Future Directions

There are several potential future directions for research on 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide. One area of interest is its potential use in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Finally, further research is needed to better understand the long-term safety and efficacy of 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide in humans.

Synthesis Methods

The synthesis of 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide involves several steps, starting with the reaction of 4-chlorobenzoyl chloride with pyrrolidine to form 1-(4-chlorophenyl)-2-pyrrolidinone. This intermediate is then reacted with piperidine and isobutyl chloroformate to form the final product, 1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide.

Scientific Research Applications

1-[1-(4-chlorophenyl)-2,5-dioxo-3-pyrrolidinyl]-4-piperidinecarboxamide has been extensively studied in preclinical and clinical trials for its potential therapeutic applications in addiction, depression, and anxiety. It has been shown to be effective in reducing drug-seeking behavior in animals and humans, as well as improving mood and reducing anxiety.